Cas no 2228626-70-6 (O-{2-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-ylpropan-2-yl}hydroxylamine)

• Product Name: O-{2-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-ylpropan-2-yl}hydroxylamine
• CAS No: 2228626-70-6
• MF: C₁₃H₂₄N₂O
• MW: 224.342463493347
• CID: 6615692
• PubChem ID: 165708469
• Update Time: 2025-07-03

O-{2-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-ylpropan-2-yl}hydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-{2-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-ylpropan-2-yl}hydroxylamine
• 2228626-70-6
• O-{2-[2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-yl]propan-2-yl}hydroxylamine
• EN300-1751451

• Inchi： 1S/C13H24N2O/c1-9(2)8-15-10(3)7-12(11(15)4)13(5,6)16-14/h7,9H,8,14H2,1-6H3
• InChI Key： NEVPZWZSFARFAP-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C1C=C(C)N(CC(C)C)C=1C)N

Computed Properties

• Exact Mass: 224.188863393g/mol
• Monoisotopic Mass: 224.188863393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 40.2Ų

Additional information on O-{2-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-ylpropan-2-yl}hydroxylamine

O-{2-2,5-Dimethyl-1-(2-Methylpropyl)-1H-Pyrrol-3-Ylpropan-2-Yl}Hydroxylamine: A Comprehensive Overview

O-{2-2,5-Dimethyl-1-(2-Methylpropyl)-1H-Pyrrol-3-Ylpropan-2-Yl}Hydroxylamine is a complex organic compound with the CAS number 2228626-70-6. This compound belongs to the class of hydroxylamines, which are widely recognized for their role in various chemical reactions, particularly in the synthesis of pharmaceuticals and agrochemicals. The structure of this compound is characterized by a hydroxylamine group attached to a substituted pyrrole ring, making it a valuable intermediate in organic synthesis.

The molecular structure of O-{2-2,5-Dimethyl-1-(2-Methylpropyl)-1H-Pyrrol-3-Ylpropan-2-Yl}Hydroxylamine is notable for its pyrrole ring, which is a five-membered aromatic heterocycle containing one nitrogen atom. The pyrrole ring is further substituted with methyl groups at positions 2 and 5, as well as a tert-butyl group at position 1. These substituents contribute to the compound's stability and reactivity, making it suitable for various chemical transformations.

Recent studies have highlighted the potential of this compound in the development of novel antimicrobial agents. Researchers have explored its ability to inhibit bacterial growth by targeting specific enzymes involved in cell wall synthesis. Additionally, its role as a precursor in the synthesis of bioactive molecules has been extensively investigated, particularly in the context of drug discovery.

The synthesis of O-{2-2,5-Dimethyl-1-(2-Methylpropyl)-1H-Pyrrol-3-Ylpropan-2-Yl}Hydroxylamine typically involves multi-step reactions, including nucleophilic substitutions and reductions. The use of advanced catalytic systems has significantly improved the yield and purity of this compound, making it more accessible for industrial applications.

In terms of applications, this compound has found utility in the preparation of heterocyclic compounds, which are essential building blocks in organic chemistry. Its ability to undergo various cyclization reactions has made it a valuable tool in the synthesis of complex molecular architectures.

Furthermore, recent advancements in green chemistry have led to the exploration of more sustainable methods for synthesizing this compound. Researchers are focusing on reducing waste generation and improving energy efficiency during its production process.

In conclusion, O-{2-2,5-Dimethyl-1-(2-Methylpropyl)-1H-Pyrrol-3-Ylpropan-2-Yl}Hydroxylamine is a versatile compound with significant potential in multiple fields. Its unique structure and reactivity make it an invaluable asset in modern organic synthesis. As research continues to uncover new applications and improvements in its synthesis, this compound is poised to play an even greater role in advancing chemical science.